Cas no 63038-64-2 (Cyclopropanamine, 2-phenyl-, (1R,2S)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1))

• Product Name: Cyclopropanamine, 2-phenyl-, (1R,2S)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1)
• CAS No: 63038-64-2
• MF: C₁₃H₁₇NO₆
• MW: 283.277184247971
• MDL: MFCD32706506
• CID: 4672401
• PubChem ID: 69957280
• Update Time: 2025-07-19

Cyclopropanamine, 2-phenyl-, (1R,2S)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-phenyl-, (1R,2S)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1)
• (1R,2S)-2-Phenylcyclopropan-1-amine (2R,3R)-2,3-dihydroxysuccinate
• AS-76242
• (2R,3R)-2,3-dihydroxybutanedioic acid;(1R,2S)-2-phenylcyclopropan-1-amine
• 63038-64-2
• DB-388705
• (1R,2S)-2-phenyl-cyclopropanamine (2R,3R)-2,3-dihydroxybutanedioate
• SCHEMBL7001661
• D94291

• MDL： MFCD32706506
• Inchi： 1S/C9H11N.C4H6O6/c10-9-6-8(9)7-4-2-1-3-5-7;5-1(3(7)8)2(6)4(9)10/h1-5,8-9H,6,10H2;1-2,5-6H,(H,7,8)(H,9,10)/t8-,9+;1-,2-/m01/s1
• InChI Key： BMMYXZOHOQZKPZ-YFQRKTQFSA-N
• SMILES： O[C@@H](C(=O)O)[C@H](C(=O)O)O.N[C@@H]1C[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 283.10558726 g/mol
• Monoisotopic Mass: 283.10558726 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• Molecular Weight: 283.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Cyclopropanamine, 2-phenyl-, (1R,2S)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1)

Recent Advances in the Study of Cyclopropanamine, 2-phenyl-, (1R,2S)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1) (CAS: 63038-64-2)

The compound Cyclopropanamine, 2-phenyl-, (1R,2S)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1) (CAS: 63038-64-2) has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical biology sectors. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the stereospecific nature of this compound, which is critical for its biological activity. The (1R,2S) and (2R,3R) configurations contribute to its unique interaction with biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its molecular structure and confirm its stereochemical purity.

In terms of pharmacological activity, preliminary in vitro and in vivo studies suggest that this compound exhibits promising neuromodulatory effects. It has been shown to interact with specific neurotransmitter receptors, potentially offering therapeutic benefits for neurological disorders such as depression and anxiety. However, further preclinical and clinical studies are required to validate these findings and assess its safety profile.

The synthesis of Cyclopropanamine, 2-phenyl-, (1R,2S)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1) has also seen notable advancements. Recent publications describe optimized synthetic routes that improve yield and enantiomeric purity. These developments are crucial for scaling up production and ensuring consistent quality for potential pharmaceutical applications.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties are areas that require further investigation. Additionally, the mechanisms underlying its biological effects are not yet fully understood, necessitating more detailed mechanistic studies.

In conclusion, Cyclopropanamine, 2-phenyl-, (1R,2S)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1) represents a compound of significant interest in the field of chemical biology and drug discovery. Ongoing research efforts are expected to shed more light on its therapeutic potential and pave the way for its eventual clinical application.